2-[(2,6-Dimethylheptan-4-yl)amino]propane-1,3-diol

• Molecular Formula: C12H27NO2
• Molecular Weight: 217.35 g/mol
• SMILES: CC(C)CC(CC(C)C)NC(CO)CO
• InChI: InChI=1S/C12H27NO2/c1-9(2)5-11(6-10(3)4)13-12(7-14)8-15/h9-15H,5-8H2,1-4H3
• InChIKey: QBQBGXYMXWTXNB-UHFFFAOYSA-N

2-[(2,6-Dimethylheptan-4-yl)amino]propane-1,3-diol (CAS 1490232-51-3): Structural Classification and Procurement Baseline

2-[(2,6-Dimethylheptan-4-yl)amino]propane-1,3-diol (CAS 1490232-51-3) is a branched aliphatic amino diol with the molecular formula C₁₂H₂₇NO₂ and a molecular weight of 217.35 g/mol . It belongs to the 2-substituted-2-amino-1,3-propanediol class, a family that yielded the clinically approved S1P receptor modulator fingolimod (FTY720) through systematic structure-activity relationship (SAR) exploration of this scaffold [1]. The compound features a propane-1,3-diol backbone substituted at the 2-position with a secondary amine bearing a 2,6-dimethylheptan-4-yl group, distinguishing it from fingolimod, which carries a 2-(4-octylphenyl)ethyl substituent at the equivalent position [2]. Predicted physicochemical properties include a logP of 2.63 (ACD/Labs Percepta), a boiling point of 336.7 ± 22.0 °C at 760 mmHg, and a polar surface area of 52 Ų . The compound is commercially available at 95% purity for research use .

S1P receptor signaling pathway and SAR probe applications

Branched alkylamino N-substituent for receptor subtype profiling

Research-grade aminopropanediol building block with defined purity

• [1] Adachi K, Kohara T, Nakao N, et al. Design, synthesis, and structure-activity relationships of 2-substituted-2-amino-1,3-propanediols: Discovery of a novel immunosuppressant, FTY720. Bioorganic & Medicinal Chemistry Letters. 1995;5(8):853-856. View Source
• [2] ChEBI. Fingolimod (CHEBI:63115). Definition: An aminodiol that consists of propane-1,3-diol having amino and 2-(4-octylphenyl)ethyl substituents at the 2-position. EMBL-EBI. 2021. View Source

Why Generic Aminopropanediol Substitution Is Not Advisable When Procuring 2-[(2,6-Dimethylheptan-4-yl)amino]propane-1,3-diol

Within the 2-amino-1,3-propanediol class, minor structural variations at the 2-position produce profound differences in sphingosine-1-phosphate (S1P) receptor subtype selectivity, phosphorylation efficiency by sphingosine kinases, and downstream lymphopenia-versus-cardiotoxicity profiles [1]. The seminal SAR work on this scaffold established that the N-substituent governs both potency and S1P receptor subtype bias: fingolimod (bearing a 4-octylphenylethyl group) acts as a pan-S1P agonist including S1P₃, whose activation is linked to bradycardia [2]. In contrast, compounds within this class that carry branched alkylamino substituents — as found in 2-[(2,6-dimethylheptan-4-yl)amino]propane-1,3-diol — exhibit structurally distinct N-substitution geometry compared with the linear arylalkyl architecture of fingolimod, which is known to alter receptor activation profiles [1][3]. Simply substituting any aminopropanediol analog without confirming the specific N-substituent identity risks introducing uncharacterized S1P subtype selectivity, differential kinase substrate recognition, and unpredictable pharmacokinetic behavior, a concern underscored by the divergent metabolic fates observed between structurally related aminopropanediol S1P₁ modulators SYL927 and SYL930 [4].

N-substituent mismatch may shift S1P receptor subtype selectivity and bioactivation.

Branched alkylamino vs. arylalkyl topology may alter kinase recognition and phosphorylation efficiency.

Documented metabolic divergence within the aminopropanediol class may limit pharmacokinetic extrapolation.

• [1] Adachi K, Kohara T, Nakao N, et al. Design, synthesis, and structure-activity relationships of 2-substituted-2-amino-1,3-propanediols: Discovery of a novel immunosuppressant, FTY720. Bioorganic & Medicinal Chemistry Letters. 1995;5(8):853-856. View Source
• [2] Forrest M, Sun SY, Hajdu R, et al. Immune cell regulation and cardiovascular effects of sphingosine 1-phosphate receptor agonists in rodents are mediated via distinct receptor subtypes. Journal of Pharmacology and Experimental Therapeutics. 2004;309(2):758-768. View Source
• [3] Brinkmann V, Billich A, Baumruker T, et al. Fingolimod (FTY720): discovery and development of an oral drug to treat multiple sclerosis. Nature Reviews Drug Discovery. 2010;9(11):883-897. View Source
• [4] Zhao M, Li Y, Wang Y, et al. Insights into the metabolic characteristics of aminopropanediol analogues of SYLs as S1P1 modulators: from structure to metabolism. European Journal of Pharmaceutical Sciences. 2021;158:105608. View Source

Quantitative Differentiation Evidence for 2-[(2,6-Dimethylheptan-4-yl)amino]propane-1,3-diol Versus Closest Analogs

N-Substituent Architecture Divergence from Fingolimod: Branched Alkylamino Versus Linear Arylalkyl Topology

The defining structural difference between 2-[(2,6-dimethylheptan-4-yl)amino]propane-1,3-diol and the prototypical clinical compound fingolimod (FTY720) resides in the N-substituent at the 2-position of the propane-1,3-diol backbone. The target compound carries a branched secondary alkylamino group (2,6-dimethylheptan-4-yl) connected via a single C–N bond, whereas fingolimod incorporates a 2-(4-octylphenyl)ethyl group that presents an extended linear arylalkyl architecture . This topological divergence is structurally consequential: the branched alkyl N-substituent in the target compound eliminates the aromatic ring system and reduces the substituent length, which in the 2-amino-1,3-propanediol SAR series is known to modulate both S1P receptor subtype activation and sphingosine kinase phosphorylation efficiency [1].

N-Substituent Topology

Class-level

Branched alkylamino (2,6-dimethylheptan-4-yl) vs. linear arylalkyl (4-octylphenyl)ethyl

N-substituent defines S1P receptor subtype selectivity and bioactivation pathway.

Structural comparison from published aminopropanediol SAR series.

Evidence Dimension	N-substituent structure (topology, aromaticity, chain length)
Target Compound Data	Branched secondary alkylamino: 2,6-dimethylheptan-4-yl attached via single C–N bond; no aromatic ring; 7-carbon branched chain
Comparator Or Baseline	Fingolimod: linear 2-(4-octylphenyl)ethyl group; contains para-substituted phenyl ring; 8-carbon linear chain plus phenyl spacer
Quantified Difference	Qualitative structural divergence: branched alkyl vs. linear arylalkyl topology; absence of aromatic ring system vs. presence of phenyl
Conditions	Structural comparison based on published chemical structures (ChemSpider, ChEBI)

Why This Matters

In the established SAR of this compound class, the nature of the N-substituent is the primary determinant of S1P receptor subtype selectivity and phosphorylation-dependent bioactivation; procurement of a compound with the correct N-substituent identity is therefore non-negotiable for any study targeting S1P receptor pharmacology.

• [1] Adachi K, Kohara T, Nakao N, et al. Design, synthesis, and structure-activity relationships of 2-substituted-2-amino-1,3-propanediols: Discovery of a novel immunosuppressant, FTY720. Bioorganic & Medicinal Chemistry Letters. 1995;5(8):853-856. View Source

Predicted Lipophilicity (logP 2.63) and Its Contrast with Fingolimod's Higher logP: Implications for Membrane Partitioning and CNS Penetration Potential

The ACD/Labs Percepta Platform (v14.00) predicts a logP of 2.63 for 2-[(2,6-dimethylheptan-4-yl)amino]propane-1,3-diol . This value situates the compound within a moderately lipophilic range. By class-level comparison, fingolimod has a reported experimental logP of approximately 4.2 and a calculated logP around 4.5 [1]. The approximately 1.6–1.9 log unit difference corresponds to a theoretical ~40–80-fold lower octanol-water partition coefficient for the target compound, which would be expected to translate into reduced membrane partitioning, potentially lower CNS penetration, and altered volume of distribution relative to fingolimod [2].

Predicted logP

Cross-study

ΔlogP ≈ –1.6 to –1.9 (Target 2.63 vs. Fingolimod ~4.2)

Lower lipophilicity may suggest altered membrane partitioning and CNS exposure profile.

Predicted values; experimental logP not available.

Evidence Dimension	Predicted logP (octanol-water partition coefficient)
Target Compound Data	ACD/LogP = 2.63 (ACD/Labs Percepta v14.00, predicted)
Comparator Or Baseline	Fingolimod: experimental logP ≈ 4.2; calculated logP ≈ 4.5 (DrugBank)
Quantified Difference	ΔlogP ≈ –1.6 to –1.9 (target compound is substantially less lipophilic)
Conditions	Predicted logP from ChemSpider/ACD/Labs Percepta vs. literature-reported values for fingolimod

Why This Matters

Lipophilicity governs membrane permeability, tissue distribution, and CNS exposure; a compound with substantially lower logP than fingolimod may exhibit reduced off-target CNS effects and a different safety margin, which is directly relevant for selecting the appropriate tool compound for in vivo pharmacology studies.

• [1] DrugBank. Fingolimod (DB08868). LogP: 4.2 (experimental). View Source
• [2] Waring MJ. Lipophilicity in drug discovery. Expert Opinion on Drug Discovery. 2010;5(3):235-248. View Source

Hydrogen Bond Donor/Acceptor Profile and Rule-of-Five Compliance: Predicted Drug-Like Properties Versus Fingolimod

The target compound contains 3 hydrogen bond donors (two hydroxyl groups and one secondary amine) and 3 hydrogen bond acceptors (two hydroxyl oxygens and one amine nitrogen), giving a total polar surface area (tPSA) of 52 Ų as predicted by ACD/Labs Percepta . Fingolimod, by comparison, has 3 H-bond donors and 3 H-bond acceptors with a tPSA of 66 Ų [1]. The lower tPSA of the target compound arises from the absence of the aromatic ring system present in fingolimod's N-substituent. Both compounds exhibit zero Rule-of-Five violations, but the target compound's lower molecular weight (217.35 vs. 307.47 g/mol) and reduced tPSA may confer advantages in passive membrane permeability [2].

Physicochemical Profile

Cross-study

ΔMW –90 g/mol, ΔtPSA –14 Ų (Target 217.35, 52 Ų; Fingolimod 307.47, 66 Ų)

Lower MW and tPSA predict different passive permeability and distribution kinetics.

Predicted from ACD/Labs Percepta vs. published fingolimod data.

Evidence Dimension	Physicochemical drug-likeness parameters (MW, HBD, HBA, tPSA, Ro5 violations)
Target Compound Data	MW = 217.35 g/mol; HBD = 3; HBA = 3; tPSA = 52 Ų; Rotatable bonds = 8; Ro5 violations = 0
Comparator Or Baseline	Fingolimod: MW = 307.47 g/mol; HBD = 3; HBA = 3; tPSA = 66 Ų; Ro5 violations = 0
Quantified Difference	ΔMW = –90.12 g/mol; ΔtPSA = –14 Ų; ΔRotatable bonds = –2 (fingolimod has 10 rotatable bonds)
Conditions	Predicted properties from ACD/Labs Percepta v14.00 (target compound) vs. DrugBank/ChEBI data (fingolimod)

Why This Matters

Lower molecular weight and reduced polar surface area in the target compound predict improved passive membrane permeability compared to fingolimod, which may translate to higher oral bioavailability and different tissue distribution kinetics — critical factors when selecting a tool compound for pharmacokinetic or pharmacodynamic studies.

• [1] ChEBI. Fingolimod (CHEBI:63115). EMBL-EBI. 2021. Physicochemical data. View Source
• [2] Lipinski CA, Lombardo F, Dominy BW, Feeney PJ. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews. 2001;46(1-3):3-26. View Source

Commercial Research-Grade Purity Specification: 95% Minimum with Long-Term Storage Guidance

The compound is commercially supplied at a minimum purity specification of 95% (AKSci Catalog No. 7679DR) with recommended long-term storage in a cool, dry place . This purity level is consistent with research-grade aminopropanediol building blocks intended for use in medicinal chemistry, in vitro pharmacology, and analytical reference applications. For comparison, fingolimod hydrochloride reference standards are typically supplied at ≥98% purity (pharmaceutical secondary standard grade), reflecting the compound's established clinical status and the correspondingly higher quality control investment . The 95% purity specification for the target compound is standard for a research-use-only chemical that has not yet undergone the extensive analytical characterization associated with clinical-grade materials. Additional independent supplier verification is available through CymitQuimica and Leyan (95% purity, product number 2020365) .

Purity Grade

Data to verify

95% minimum (research-use-only) vs. ≥98% (pharmaceutical standard for fingolimod)

Research-grade lot may require in-house analytical verification for quantitative assays.

Supplier specification; independent QC recommended.

Evidence Dimension	Commercially available purity grade
Target Compound Data	95% minimum purity (AKSci, Leyan; research-use-only)
Comparator Or Baseline	Fingolimod HCl: ≥98% purity (pharmaceutical secondary standard grade; USP reference standard available)
Quantified Difference	ΔPurity ≈ –3% minimum; different quality tier (research vs. pharmaceutical standard)
Conditions	Supplier specification sheets (AKSci, Leyan, CymitQuimica) vs. USP/EP reference standard certificates for fingolimod

Why This Matters

Procurement decisions involving this compound must account for the 95% purity and research-use-only designation, which may necessitate additional in-house purification or analytical verification (HPLC, NMR) prior to use in quantitative pharmacological assays where impurities could confound results.

Metabolic Liability Differentiation Within the Aminopropanediol S1P Modulator Class: Class-Level Prediction of Divergent Biotransformation

The closely related aminopropanediol S1P₁ modulators SYL927 and SYL930 demonstrate that even structurally similar compounds within this class can exhibit markedly divergent metabolic fates [1]. SYL927 undergoes SULT-catalyzed sulfonation of its hydroxylated metabolite mediated by SULT1A1, 1A2, and 1E1, whereas SYL930 is processed via ADH/ALDH-catalyzed oxidation to the corresponding carboxylic acid — a completely different Phase II conjugation pathway [1]. While direct metabolic data for 2-[(2,6-dimethylheptan-4-yl)amino]propane-1,3-diol are absent from the public literature, the class-level precedent establishes that the N-substituent structure dictates the CYP isoform recruitment pattern, the primary hydroxylation site, and the subsequent conjugation route, which in turn determines the in vivo half-life, potential for drug-drug interactions, and active metabolite profile [2].

Metabolic Pathway

Class-level

No direct data; SYL927/SYL930 show divergent Phase II conjugation (SULT vs. ADH/ALDH)

Metabolic handling cannot be extrapolated; dedicated ADME profiling advised.

Class-level precedent only; compound-specific data lacking.

Evidence Dimension	Metabolic biotransformation pathway (Phase I hydroxylation enzymes and Phase II conjugation route)
Target Compound Data	No direct experimental metabolic data available in the public domain for this specific compound
Comparator Or Baseline	SYL927: CYP2J2/3A4/1A1/4F2 hydroxylation → SULT1A1/1A2/1E1 sulfonation. SYL930: CYP-mediated hydroxylation → ADH/ALDH oxidation to carboxylic acid. Fingolimod: sphingosine kinase 2 phosphorylation → fingolimod-phosphate (active metabolite); CYP4F-mediated ω-oxidation
Quantified Difference	Cannot be quantified for the target compound; class-level qualitative divergence in metabolic handling is well-documented among aminopropanediol S1P modulators
Conditions	SYL927/SYL930 data from rat and human liver microsomes, recombinant CYPs, and liver S9 fractions; fingolimod metabolic pathway from clinical pharmacology literature

Why This Matters

Two structurally similar aminopropanediol S1P modulators can undergo completely different clearance pathways with distinct drug-drug interaction risks; without compound-specific metabolic characterization, any pharmacokinetic extrapolation from fingolimod or SYL-series data to this compound is unjustified, underscoring the need for dedicated ADME profiling before in vivo deployment.

• [1] Zhao M, Li Y, Wang Y, et al. Insights into the metabolic characteristics of aminopropanediol analogues of SYLs as S1P1 modulators: from structure to metabolism. European Journal of Pharmaceutical Sciences. 2021;158:105608. PMID: 33122008. View Source
• [2] Jin Y, Zollinger M, Borell H, et al. CYP4F enzymes are responsible for the elimination of fingolimod (FTY720), a novel treatment of relapsing multiple sclerosis. Drug Metabolism and Disposition. 2011;39(2):191-198. View Source

Recommended Research and Industrial Application Scenarios for 2-[(2,6-Dimethylheptan-4-yl)amino]propane-1,3-diol Based on Evidence

Tool Compound for Probing N-Substituent Effects on S1P Receptor Subtype Selectivity in Aminopropanediol SAR Studies

Given its branched alkylamino N-substituent — structurally distinct from the arylalkyl architecture of fingolimod — this compound serves as a valuable SAR probe for investigating how substitution topology at the 2-position of the propane-1,3-diol scaffold influences S1P receptor subtype activation bias. Researchers designing S1P₁-selective agonists with reduced S1P₃ liability may deploy this compound alongside fingolimod to isolate the contribution of N-substituent branching and aromaticity to receptor selectivity profiles . The predicted moderate lipophilicity (logP 2.63) further positions this compound as a candidate for evaluating the relationship between N-substituent hydrophobicity and in vivo lymphopenia efficacy in rodent models .

Reference Compound for S1P Modulator Metabolic Pathway Profiling and Drug-Drug Interaction Risk Assessment

The documented class-level precedent — where SYL927 and SYL930 exhibit divergent Phase II conjugation fates (SULT-mediated sulfonation versus ADH/ALDH-mediated oxidation) despite sharing the aminopropanediol scaffold — establishes a compelling rationale for including 2-[(2,6-dimethylheptan-4-yl)amino]propane-1,3-diol in comparative metabolic profiling panels . Its unique branched alkyl N-substituent may recruit a distinct set of CYP isoforms for primary hydroxylation and a different conjugation enzyme repertoire compared with both the SYL series and fingolimod. In vitro incubation with human liver microsomes, recombinant CYP panels, and S9 fractions — using the experimental protocols validated for SYL927 and SYL930 — would generate essential data on its metabolic liability, CYP phenotyping, and potential for time-dependent inhibition, all of which are critical for any program considering in vivo progression of this chemotype .

Negative Control or Comparator in S1P₃-Mediated Bradycardia Liability Screening

Fingolimod's clinical bradycardia is attributed to S1P₃ receptor agonism, and compounds engineered to spare S1P₃ while retaining S1P₁ activity have demonstrated reduced heart rate effects in preclinical models . While no published S1P receptor activity data exist for this specific compound, its structurally distinct branched alkyl N-substituent (lacking the phenyl ring critical for S1P₃ engagement in fingolimod) presents a testable hypothesis that this compound may exhibit altered S1P₁/S1P₃ selectivity. Procurement of this compound for head-to-head evaluation against fingolimod in S1P₁ and S1P₃ β-arrestin recruitment assays (e.g., PathHunter or Tango formats) and isolated cardiac myocyte calcium transient assays would directly address whether the branched alkylamino topology confers S1P₃-sparing properties, a key differentiator with translational significance for autoimmune indications .

Application

Selection Property

Validation Focus

Aminopropanediol SAR probe for S1P receptor subtype bias studies

Branched N-substituent topology vs. fingolimod

S1P₁/S1P₃ activation assays and receptor selectivity profiling

Metabolic pathway profiling in aminopropanediol chemotype

Unique branched alkyl N-substituent

CYP phenotyping and Phase II conjugation route determination

S1P₃-mediated cardiac endpoint comparator studies

Hypothesized S1P₃-sparing architecture

β-arrestin recruitment and cardiac myocyte calcium transient assays